molecular formula K4P2O7<br>K4O7P2 B158504 Potassium pyrophosphate CAS No. 10124-52-4

Potassium pyrophosphate

Cat. No.: B158504
CAS No.: 10124-52-4
M. Wt: 330.34 g/mol
InChI Key: RYCLIXPGLDDLTM-UHFFFAOYSA-J
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Description

Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.

Properties

IUPAC Name

tetrapotassium;phosphonato phosphate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RYCLIXPGLDDLTM-UHFFFAOYSA-J
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

K4P2O7, K4O7P2
Record name TETRAPOTASSIUM DIPHOSPHATE
Source EU Food Improvement Agents
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Record name TETRAPOTASSIUM PYROPHOSPHATE
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DSSTOX Substance ID

DTXSID3036446
Record name Potassium pyrophosphate
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Molecular Weight

330.34 g/mol
Source PubChem
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Description Data deposited in or computed by PubChem

Physical Description

Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided., Dry Powder; Liquid; NKRA; Other Solid, Colourless crystals or white, very hygroscopic powder, Trihydrate: Colorless deliquescent solid; [Merck Index] White odorless solid; Hygroscopic; [ICSC] White hygroscopic powder or granules; [Alfa Aesar MSDS], ODOURLESS HYGROSCOPIC WHITE GRANULES OR POWDER.
Record name POTASSIUM TETRAPYRO PHOSPHATE
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Record name Diphosphoric acid, potassium salt (1:4)
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Record name Tetrapotassium pyrophosphate
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Record name TETRAPOTASSIUM PYROPHOSPHATE
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Solubility

Soluble in water, insoluble in ethanol, Solubility in water, g/100ml at 25 °C: 187 (very good)
Record name TETRAPOTASSIUM DIPHOSPHATE
Source EU Food Improvement Agents
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Description Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance
Record name TETRAPOTASSIUM PYROPHOSPHATE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
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CAS No.

7320-34-5, 10124-52-4
Record name POTASSIUM TETRAPYRO PHOSPHATE
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Record name Diphosphoric acid, tetrapotassium salt
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Record name POTASSIUM PYROPHOSPHATE
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Record name TETRAPOTASSIUM PYROPHOSPHATE
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Melting Point

1090 °C
Record name TETRAPOTASSIUM PYROPHOSPHATE
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Retrosynthesis Analysis

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Strategy Settings

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Min. plausibility 0.01
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Top-N result to add to graph 6

Feasible Synthetic Routes

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Potassium pyrophosphate

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